molecular formula C6H6ClN3O2 B8775343 Ethyl 6-chloro-1,2,4-triazine-5-carboxylate

Ethyl 6-chloro-1,2,4-triazine-5-carboxylate

Cat. No.: B8775343
M. Wt: 187.58 g/mol
InChI Key: TYZSFECISXXUCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 6-chloro-1,2,4-triazine-5-carboxylate is a useful research compound. Its molecular formula is C6H6ClN3O2 and its molecular weight is 187.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H6ClN3O2

Molecular Weight

187.58 g/mol

IUPAC Name

ethyl 6-chloro-1,2,4-triazine-5-carboxylate

InChI

InChI=1S/C6H6ClN3O2/c1-2-12-6(11)4-5(7)10-9-3-8-4/h3H,2H2,1H3

InChI Key

TYZSFECISXXUCW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=NC=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Oxo-1,6-dihydro-[1,2,4]triazine-5-carboxylic acid ethyl ester (115 mg, 0.68 mmol) in POCl3 (1.5 ml) was heated to 100° C. for 2 h. All volatiles were then removed and the remaining residue was diluted with cold CHCl3 and carefully neutralized with sat. NaHCO3-solution. This mixture was extracted with cold CHCl3. The organic phase was then washed with cold brine, dried (Na2SO4) and evaporated to give the crude title compound (115 mg, 90%) as brown gum, which was used in the next reaction step without further purification. MS: m/e=188.2 [M+H+].
Name
6-Oxo-1,6-dihydro-[1,2,4]triazine-5-carboxylic acid ethyl ester
Quantity
115 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
reactant
Reaction Step One

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